Cas no 64680-90-6 (4,7-Methano-1H-indene-1-methanol,octahydro-)

• Product Name: 4,7-Methano-1H-indene-1-methanol,octahydro-
• CAS No: 64680-90-6
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 520837
• PubChem ID: 121774
• Update Time: 2025-04-19

4,7-Methano-1H-indene-1-methanol,octahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-1-methanol,octahydro-
• Octahydro-4,7-methano-1H-indene-1-methanol

• Inchi： 1S/C11H18O/c12-6-9-3-4-10-7-1-2-8(5-7)11(9)10/h7-12H,1-6H2
• InChI Key： YAQCYZLLBMLGOB-UHFFFAOYSA-N
• SMILES： OCC1CCC2C3CCC(C3)C21

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives